Cas no 1383855-42-2 (4-bromo-1-isopropyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 4-bromo-1-isopropyl-1H-pyrazole-3-carbaldehyde
• CAS No: 1383855-42-2
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 2106982
• Update Time: 2023-11-19

4-bromo-1-isopropyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-isopropyl-1H-pyrazole-3-carbaldehyde
• CID 97627424
• 4-Bromo-1-isopropyl-1H-pyrazol-3-carbaldehyde
• 1H-Pyrazole-3-carboxaldehyde, 4-bromo-1-(1-methylethyl)-

• Inchi： 1S/C7H9BrN2O/c1-5(2)10-3-6(8)7(4-11)9-10/h3-5H,1-2H3
• InChI Key： WBDCDCSOCNWESB-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NN(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 34.9

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 281.0±20.0 °C(Predicted)
• pka: -1.94±0.10(Predicted)